2-(5-bromo-2-methoxyphenyl)-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• IUPAC Name: 2-(5-bromo-2-methoxyphenyl)-9-(4-ethoxyphenyl)-8-oxo-7H-purine-6-carboxamide
• InChI: InChI=1S/C21H18BrN5O4/c1-3-31-13-7-5-12(6-8-13)27-20-17(25-21(27)29)16(18(23)28)24-19(26-20)14-10-11(22)4-9-15(14)30-2/h4-10H,3H2,1-2H3,(H2,23,28)(H,25,29)
• InChI Key: RJUCCLSAHZKTIG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C3=NC(=NC(=C3NC2=O)C(=O)N)C4=C(C=CC(=C4)Br)OC
• Molecular Formula: C21H18BrN5O4
• Molecular Weight: 484.3 g/mol
• CAS No.: 903324-68-5

Description

2-(5-bromo-2-methoxyphenyl)-9-(4-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C21H18BrN5O4 and its molecular weight is 484.31. The purity is usually 95%.
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Scientific Research Applications

Bromophenols and Purine Derivatives

• Bromophenols Coupled with Nucleoside Bases : Bromophenols C-N coupled with nucleoside base derivatives have been studied for their potential applications in drug development and biochemical research. These compounds, including brominated tetrahydroisoquinolines, have been isolated from natural sources like the red alga Rhodomela confervoides. They offer insights into novel compound synthesis and possible therapeutic uses (Ma et al., 2007).

• Purine Analogues : Studies on the synthesis of purine analogues, including those with bromophenol groups, provide a foundation for developing new therapeutic agents. These analogues are significant for exploring new treatments for various diseases and understanding purine's biological roles (Raju et al., 1989).

• Novel Synthesis Methods : Research into the synthesis of related compounds, such as 5-bromo-2-methoxy-6-methylaminopyridine-3carboxylic acid, demonstrates the versatility and potential of bromophenol derivatives in synthesizing biologically active molecules (Hirokawa et al., 2000).

Applications in Cancer Research and Treatment

• Anti-Cancer Agents : Specific bromophenol derivatives have been explored for their potential as anti-cancer agents. For instance, some 6-chloro-2-(propylthio)-8,9-dihydro-7H-purine-8-caboxamide derivatives showed promising antiproliferative activities on human cancer cell lines, indicating potential applications in cancer therapy (Zhao et al., 2018).

Exploring Chemical Properties and Synthesis

• Chemical Synthesis and Properties : The synthesis of related compounds, like dihydropyrimidine derivatives, is crucial for understanding the chemical properties and potential applications of bromophenol-purine compounds. Such research contributes to developing new synthetic methods and understanding the reactivity of these compounds (Lalpara et al., 2021).